Cas no 1216767-04-2 (Tinidazole-d5)

• Product Name: Tinidazole-d5
• CAS No: 1216767-04-2
• MF: C₈H₁₃N₃O₄S
• MW: 252.302328824997
• CID: 1076996
• PubChem ID: 46783097
• Update Time: 2025-08-03

Tinidazole-d5 Chemical and Physical Properties

Names and Identifiers

• [2H5]-Tinidazole
• Tinidazole-d5
• HY-B0177S
• 1216767-04-2
• 2-methyl-5-nitro-1-[2-(1,1,2,2,2-pentadeuterioethylsulfonyl)ethyl]imidazole
• 1-[2-(Ethyl-d5-sulfonyl)ethyl]-2-methyl-5-nitro-1H-imidazole
• CS-0202635
• 1-{2-[(1,1,2,2,2-?H?)ethane-1-sulfonyl]ethyl}-2-methyl-5-nitro-1H-imidazole
• Bioshik-d5

• Inchi： 1S/C8H13N3O4S/c1-3-16(14,15)5-4-10-7(2)9-6-8(10)11(12)13/h6H,3-5H2,1-2H3/i1D3,3D2
• InChI Key： HJLSLZFTEKNLFI-WNWXXORZSA-N
• SMILES： S(C([2H])([2H])C([2H])([2H])[2H])(CCN1C(=CN=C1C)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 252.09406081g/mol
• Monoisotopic Mass: 252.09406081g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles